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Compound of Interest

Compound Name: 3,5-Dinitrosalicylhydrazide-15N2

CAS No.: 1346598-09-1

Cat. No.: B583994

Get Quote

Executive Summary
3,5-Dinitrosalicylhydrazide-15N2 (DNSH-15N2) is a stable isotope-labeled standard used

primarily as a reference marker for the veterinary drug Nifursol. While the

label renders it non-radioactive, the parent chemical structure combines energetic nitro groups
with a reactive hydrazide moiety.

Effective disposal requires a protocol that mitigates two primary risks: deflagration of dry

residues (due to the polynitro-aromatic structure) and toxicological exposure.

Immediate Action Required:

Do NOT dispose of in general trash or biohazard streams.

Do NOT attempt bench-top chemical deactivation (e.g., bleach oxidation) due to the risk of

generating unstable chlorinated nitro-compounds.

Segregate for high-temperature incineration.
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Part 1: Chemical Profile & Hazard Identification[1][2]
To safely dispose of DNSH-15N2, one must understand the functional groups driving its

reactivity.

Feature Description Disposal Implication

Isotope (

)

Stable, non-radioactive

isotope.[1]

No radioactive waste protocols

required. However, clear

labeling is vital to prevent false

alarms regarding "isotope"

waste.

Nitro Groups (-NO₂)
Two nitro groups at positions 3

and 5.

Explosion Hazard: Polynitro

compounds can be shock-

sensitive if crystallized to

dryness. Keep wet or in

solution.

Hydrazide (-CONHNH₂) Reducing agent functionality.

Incompatibility: Violent reaction

with strong oxidizers. Forms

hydrazones with

ketones/aldehydes.

Regulatory Status
Nifursol metabolite (Nitrofuran

class).

Treat as a potential carcinogen

and environmental toxin.

Critical Safety Warning: The "Dryness" Risk
Polynitro aromatics, such as DNSH, exhibit increased shock sensitivity when dry.

Operational Rule: Never allow waste solutions containing DNSH to evaporate to dryness in

ground-glass joints or screw threads. Friction in these areas can trigger detonation.[2]

Part 2: Step-by-Step Disposal Protocol
This protocol utilizes a "Segregate and Incinerate" strategy, which is the industry standard for

energetic organic compounds.
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Phase 1: Waste Characterization & Segregation
Objective: Prevent chemical incompatibility events in the waste container.

Select Container: Use an Amber High-Density Polyethylene (HDPE) container.

Why: Amber protects light-sensitive hydrazides; plastic prevents friction sparks associated

with glass breakage.

Solvent Compatibility:

Safe Diluents: Water, Methanol, Acetonitrile, Ethanol.

Prohibited Mixtures: Do NOT mix with Acetone or MEK (forms insoluble hydrazones), and

strictly avoid Oxidizers (Peroxides, Nitric Acid).

Labeling:

Apply a hazardous waste label.[3]

Mandatory Text: "Non-Radioactive. Contains: 3,5-Dinitrosalicylhydrazide.[4] Hazard: Toxic,

Potential Explosive (if dry)."

Phase 2: Handling & Packaging
Objective: Prepare the substance for transfer to the waste vendor.

Scenario A: Pure Solid Substance (Excess Standard)

Do not dissolve. Keep in the original vial.

Place the vial inside a secondary plastic container.

Pack the void space with vermiculite (absorbent/cushioning).

Seal and label as "Lab Pack - Organic Toxicity/Reactivity."

Scenario B: Solution Waste (HPLC Effluent/Stock)
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Ensure pH is neutral to slightly acidic (pH 5-7). High pH (bases) can cause hydrolysis and

gas evolution.

Pour into the segregated HDPE waste container.

Leave 10% headspace to accommodate potential thermal expansion.

Phase 3: Regulatory Classification (RCRA)
While DNSH does not have a specific "P" or "U" list code, it must be characterized by its

properties under the Resource Conservation and Recovery Act (RCRA).

Likely Classification:D003 (Reactivity)

Justification: Due to the dinitro- functionality, the waste is capable of detonation or

explosive decomposition if subjected to a strong initiating source or if heated under

confinement.

Secondary Classification:D001 (Ignitability) if dissolved in flammable solvents (MeOH/ACN).

Part 3: Disposal Workflow Diagram
The following diagram outlines the decision logic for disposing of DNSH-15N2, ensuring

separation from incompatible streams.
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Figure 1: Decision matrix for the segregation and packaging of 3,5-Dinitrosalicylhydrazide-
15N2 waste. Note the critical separation of solid vs. liquid workflows to minimize shock

sensitivity.

Part 4: Emergency Response & Spill Control
In the event of a spill involving DNSH-15N2, standard spill kits are insufficient due to the

potential shock sensitivity of the dry powder.

Evacuate: If a large quantity (>1g solid) is spilled, evacuate the immediate area.

Wet Down: Gently mist the spilled solid with a water/ethanol (50:50) mixture to desensitize it.

Do not pour liquid directly onto the pile to avoid spreading.

Absorption: Cover with a wet inert absorbent (sand or diatomaceous earth). Do NOT use

paper towels or combustible materials.

Collection: Use non-sparking plastic scoops. Place waste into a plastic pail, keep wet, and

seal.

References
European Food Safety Authority (EFSA). (2002). Opinion of the Scientific Panel on Additives

and Products or Substances used in Animal Feed on the request from the Commission on

the re-evaluation of Nifursol. (Confirming DNSH as the marker residue).

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. (Guidance on handling energetic nitro compounds).

U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. (RCRA D003 Reactivity definitions).

Cambridge Isotope Laboratories. (n.d.). Stable Isotope Handling and Safety. (Confirmation of

non-radioactive status of 15N compounds).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b583994/docs?utm_src=pdf-body#proper-disposal-procedures-for-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/product/b583994/docs?utm_src=pdf-body#proper-disposal-procedures-for-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. isotope.com [isotope.com]

2. tcichemicals.com [tcichemicals.com]

3. dtsc.ca.gov [dtsc.ca.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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